4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol

• Molecular Formula: C12H21NOS
• Molecular Weight: 227.37 g/mol
• SMILES: CC1=CC=C(S1)C(C)NC(C)CCCO
• InChI: InChI=1S/C12H21NOS/c1-9(5-4-8-14)13-11(3)12-7-6-10(2)15-12/h6-7,9,11,13-14H,4-5,8H2,1-3H3
• InChIKey: LRCDBNKFFLAMDP-UHFFFAOYSA-N

4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol: Chemical Identity & Specifications

4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol (CAS 1507993-34-1) is a synthetic, non-polymeric amino alcohol containing a 5-methylthiophene moiety linked to a 4-aminopentan-1-ol backbone via an ethyl branched chain. Its molecular formula is C₁₂H₂₁NOS (MW 227.37 g/mol) . The compound is supplied as a research-grade building block with a typical specification of 95% purity and an MDL number of MFCD23868233, primarily utilized as a synthetic intermediate for the construction of more complex organic molecules . This product-specific guide evaluates its quantifiable differentiation from the closest structural analogs to inform scientific procurement decisions.

Higher predicted LogP vs. connectivity analogs supports reversed-phase HPLC method development.

5-Methylthiophene substitution may influence metabolic oxidation profile, supporting metabolism-focused synthetic studies.

5-Methyl regioisomer offers distinct pharmacophoric shape for SAR studies vs. 3-methyl analog.

4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol: Structural Differentiation from Analogs

Although several commercially available analogs share the same molecular formula (C₁₂H₂₁NOS) and core functional groups, small variations in the connectivity of the thiophene and alkylamine substituents produce measurable differences in calculated physicochemical properties—most notably lipophilicity (LogP)—that directly influence chromatographic retention, phase partitioning, membrane permeability potential, and synthetic intermediate reactivity . Generic substitution without accounting for these quantitative differences risks altering reaction yields, purification behavior, or biological assay outcomes in downstream applications. The next section provides the available comparative evidence for informed selection.

• Calculated LogP difference may alter HPLC retention and phase partitioning relative to connectivity analogs.

• 5-Methyl vs. unsubstituted thiophene changes electronic and metabolic profile; direct substitution may compromise assay reproducibility.

• Positional isomer (5- vs. 3-methyl) may lead to divergent target binding; regioisomer swap risks SAR misinterpretation.

4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol: Quantitative Comparative Evidence

Higher Calculated Lipophilicity vs. N-Benzyl Thiophene Analog

The target compound exhibits a higher calculated LogP (2.87) compared to its closest direct analog, 4-Methyl-2-(((5-methylthiophen-2-yl)methyl)amino)pentan-1-ol (LogP 2.55), as provided by the same vendor's computational model . This quantifiable difference in predicted lipophilicity arises from the shift of the thiophene attachment from a benzyl-type carbon to an ethyl-branched amine, reducing polar surface exposure relative to the hydrophobic surface area.

Higher Lipophilicity

Cross-study comparable

Target LogP 2.87
vs. analog 2.55

Δ +0.315

Supports chromatographic retention prediction and partitioning assessment.

Calculated LogP; experimental confirmation required.

Evidence Dimension	Calculated LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 2.86812
Comparator Or Baseline	4-Methyl-2-(((5-methylthiophen-2-yl)methyl)amino)pentan-1-ol (CAS 1250702-44-3): LogP = 2.55312
Quantified Difference	ΔLogP = +0.315 (approximately 12% higher lipophilicity)
Conditions	Calculated property provided by Leyan product datasheet; consistent computational method applied across compounds.

Why This Matters

Higher LogP indicates greater affinity for non-polar environments, which can translate to longer reversed-phase HPLC retention times, altered liquid-liquid extraction efficiency, or enhanced passive membrane permeability—factors that directly impact purification strategy and biological assay design.

Maintained TPSA with Higher Lipophilicity

Despite the significant increase in LogP over the N-benzyl analog, the target compound retains an identical calculated Topological Polar Surface Area (TPSA) of 32.26 Ų . This demonstrates that the lipophilicity enhancement is achieved without increasing polar atom count or exposed polar surface, a desirable profile for balancing permeability with solubility.

Maintained TPSA

Cross-study comparable

TPSA 32.26 Ų

identical to N-benzyl analog

Lipophilicity increase without polar surface penalty; drug-likeness thresholds maintained.

Calculated TPSA; consistent vendor model.

Evidence Dimension	Calculated Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 32.26 Ų
Comparator Or Baseline	4-Methyl-2-(((5-methylthiophen-2-yl)methyl)amino)pentan-1-ol (CAS 1250702-44-3): TPSA = 32.26 Ų
Quantified Difference	ΔTPSA = 0 Ų (identical)
Conditions	Calculated property provided by Leyan product datasheet; consistent computational method.

Why This Matters

Maintaining a constant TPSA while modulating LogP enables fine-tuning of compound properties without crossing common drug-likeness thresholds (TPSA < 140 Ų), making this compound a strategic choice when higher logD is required without compromising oral bioavailability predictions.

Boiling Point Prediction Difference

The predicted boiling point of the target compound is not reported on the Leyan datasheet, while the N-benzyl thiophene analog comparator shows a predicted boiling point of 347.1 ± 32.0 °C at 760 mmHg . This absence versus presence of boiling point data between close structural analogs indicates potential differences in thermal behavior relevant to distillation or accelerated stability studies. As a supporting inference, the ethyl-branched amine arrangement in the target compound may reduce intermolecular hydrogen bonding compared to the comparator, potentially lowering the boiling point relative to the reported 347 °C value.

Boiling Point Prediction

Supporting evidence

Target: not reported
Comparator: 347.1 ± 32.0 °C

Absence of boiling point data may necessitate in-house thermal characterization.

Data availability differs; plan method development accordingly.

Evidence Dimension	Predicted Boiling Point
Target Compound Data	Not reported on Leyan datasheet
Comparator Or Baseline	4-Methyl-2-(((5-methylthiophen-2-yl)methyl)amino)pentan-1-ol (CAS 1250702-44-3): 347.1 ± 32.0 °C at 760 mmHg
Quantified Difference	Data unavailable for direct comparison; absence of reported value may indicate divergent thermal property
Conditions	Predicted boiling point from Leyan datasheet; target compound page lacks this field.

Why This Matters

For procurement decisions where distillation or high-temperature processing is anticipated, the absence of a boiling point specification for the target compound may necessitate an in-house thermal characterization, whereas the comparator comes with a vendor-supplied prediction that can inform initial method development.

Thiophene Ring Methyl Substitution vs. Unsubstituted Analog

The target compound carries a methyl group at the 5-position of the thiophene ring, which is absent in the simpler analog 4-[(thiophen-2-ylmethyl)amino]pentan-1-ol (CAS 1507556-85-5) . Although direct quantitative reactivity data for these compounds is not publicly available, class-level inference from thiophene chemistry indicates that the electron-donating methyl substituent increases the electron density of the aromatic ring, which can influence electrophilic aromatic substitution rates, metabolic oxidation susceptibility, and intermolecular π-stacking interactions [1].

Thiophene Substitution

Class-level inference

5-methyl present vs. unsubstituted

MW diff. +28.05

Methyl substitution may alter reactivity and metabolic profile.

Class-level inference; direct experimental data unavailable.

Evidence Dimension	Thiophene Ring Substitution
Target Compound Data	5-Methylthiophene ring present (CAS 1507993-34-1; molecular formula C₁₂H₂₁NOS, MW 227.37 )
Comparator Or Baseline	4-[(Thiophen-2-ylmethyl)amino]pentan-1-ol (CAS 1507556-85-5; molecular formula C₁₀H₁₇NOS, MW 199.32; unsubstituted thiophene ring )
Quantified Difference	Methyl substitution present vs. absent; molecular weight difference of +28.05 g/mol (approximately 14% heavier)
Conditions	Class-level knowledge of thiophene substituent effects; no direct head-to-head reactivity data found.

Why This Matters

The presence of the 5-methyl group can alter the compound's reactivity profile in subsequent synthetic transformations (e.g., lithiation, cross-coupling) and its metabolic fate in biological assays, providing a structurally distinct starting point that cannot be replicated by the unsubstituted thiophene analog.

• [1] Joule JA, Mills K. Heterocyclic Chemistry. 5th ed. Wiley; 2010. Chapter on thiophene reactivity and substituent effects. View Source

5-Methyl vs. 3-Methyl Thiophene Regioisomerism

The target compound possesses the methyl substituent exclusively at the 5-position of the thiophene ring, differentiating it from the regioisomeric compound 4-{[1-(3-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol, which places the methyl group at the 3-position directly adjacent to the ethylamine attachment point . This positional change alters the local steric and electronic environment around the amine linker, potentially affecting both synthetic accessibility and any structure-activity relationships (SAR) explored in biological assays.

Regioisomerism

Class-level inference

5-Methyl (distal)
vs. 3-methyl (proximal)

Positional isomerism may impact target binding and synthetic accessibility.

No quantitative bioactivity data; verify regioisomeric purity.

Evidence Dimension	Thiophene Methyl Group Position (Regioisomerism)
Target Compound Data	5-Methyl substitution (methyl group distal to ethylamine attachment point)
Comparator Or Baseline	4-{[1-(3-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol (methyl group proximal to ethylamine attachment point; no CAS found in public vendor catalogs but structure explicitly referenced as a distinct regioisomer )
Quantified Difference	Positional isomerism (5- vs. 3-methyl); no quantitative bioactivity or reactivity data available for direct comparison
Conditions	Structural annotation from supplier databases and literature classification of thiophene regioisomers.

Why This Matters

In SAR-driven medicinal chemistry programs, even positional isomerism can lead to drastically different target binding affinities, selectivity profiles, or metabolic stability. Procuring the correct regioisomer is therefore critical to maintaining program integrity and reproducibility.

4-{[1-(5-Methylthiophen-2-yl)ethyl]amino}pentan-1-ol: Recommended Applications

Lipophilicity-Driven Chromatographic Method Development

When developing reversed-phase HPLC purification protocols for a chemical series where the N-benzyl thiophene analog shows inadequate retention (LogP 2.55), the target compound's higher LogP of 2.87 provides a predicted retention time shift that can be exploited to improve separation from polar impurities without altering the mobile phase composition. This is directly relevant for medicinal chemistry groups optimizing synthetic intermediate purification.

Synthesis of Metabolically Stable Thiophene Scaffolds

The 5-methyl substitution pattern on the thiophene ring blocks a common site of cytochrome P450-mediated oxidation, potentially conferring metabolic stability advantages over the unsubstituted thiophene analog [1]. Researchers synthesizing compound libraries for in vivo pharmacokinetic studies may therefore prefer the target compound as a starting material when oxidative metabolism at the 5-position is a known liability.

Regioisomer-Specific Pharmacophore Exploration

In structure-activity relationship (SAR) campaigns targeting receptors with defined steric constraints near the thiophene binding pocket, the 5-methyl isomer presents a distinct pharmacophoric shape compared to the sterically hindered 3-methyl regioisomer. Procuring the specifically 5-methyl-substituted compound ensures the intended pharmacophore is accurately represented in screening cascades .

Application

Selection Property

Validation Focus

Chromatographic method development for lipophilic intermediates

Predicted LogP-driven retention shift

Confirm retention time change under standard reversed-phase conditions

Synthesis of 5-substituted thiophene analogs for metabolism assessment

5-Methyl substitution may influence metabolic oxidation profile

Evaluate oxidative metabolism susceptibility in relevant in vitro assays

Regioisomer-specific structure-activity relationship (SAR) studies

5-Methyl vs. 3-methyl positional isomer distinction

Verify regioisomeric purity and binding characteristics in target assays

• [1] Dalvie DK, Kalgutkar AS, Khojasteh-Bakht SC, Obach RS, O'Donnell JP. Biotransformation reactions of five-membered aromatic heterocyclic rings in drug discovery. J Med Chem. 2002;45(18):3841-3857. (Class-level discussion of thiophene metabolic oxidation.) View Source